Cas no 1352206-43-9 (2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone)

• Product Name: 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone
• CAS No: 1352206-43-9
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• MDL: MFCD20921137
• CID: 5208172
• Update Time: 2026-03-06

2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone
• Ethanone, 2-chloro-2,2-difluoro-1-(2-methoxyphenyl)-

• MDL： MFCD20921137
• Inchi： 1S/C9H7ClF2O2/c1-14-7-5-3-2-4-6(7)8(13)9(10,11)12/h2-5H,1H3
• InChI Key： XRWUOGMQHXUQCV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1OC)C(Cl)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone

2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone (CAS No. 1352206-43-9): A Comprehensive Overview

2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone (CAS No. 1352206-43-9) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its chloro, difluoro, and methoxyphenyl functional groups, which contribute to its distinct properties and potential applications.

The chemical structure of 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone consists of a ketone group attached to a 2-methoxyphenyl ring, with the presence of a chloro and two fluoro substituents on the ethanone moiety. These functional groups provide the molecule with enhanced stability and reactivity, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the interest in 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone has grown due to its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The chloro and fluoro substituents offer opportunities for further functionalization, allowing chemists to tailor the molecule for specific applications. For instance, the introduction of additional functional groups can enhance the compound's pharmacological properties, such as solubility, bioavailability, and metabolic stability.

The methoxyphenyl group in 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone is particularly noteworthy for its ability to modulate biological activity. Methoxy groups are known to influence the lipophilicity and electronic properties of molecules, which can affect their interactions with biological targets. This makes 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone a valuable starting material for the development of novel drugs targeting specific receptors or enzymes.

Recent studies have explored the use of 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone in the synthesis of compounds with anti-inflammatory and anti-cancer properties. For example, researchers have synthesized derivatives of this compound that exhibit potent inhibitory effects on key enzymes involved in inflammation and cancer progression. These findings highlight the potential of 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone as a lead compound for drug discovery.

In addition to its pharmaceutical applications, 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone has been investigated for its use in agrochemicals. The presence of fluoro substituents can enhance the stability and efficacy of pesticides and herbicides, making this compound a promising candidate for developing new agricultural products. Studies have shown that derivatives of 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone can effectively control various plant pathogens and pests while minimizing environmental impact.

The synthesis of 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitution reactions. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

To further explore the potential applications of 2-Chloro-2,2-difluoro-1-(2-methoxyphenyl)ethanone, ongoing research is focused on optimizing its chemical properties through structural modifications. Computational methods such as molecular dynamics simulations and quantum mechanics calculations are being employed to predict the behavior of this compound in different environments and to identify optimal functional groups for specific applications.

In conclusion, 2-Chloro-2,２-difluoro-1-(２-methoxyphenyl)ethanone (CAS No. 135２２06－4３－9) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique combination of functional groups offers a wide range of opportunities for synthetic transformations and biological studies. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing drug discovery and agrochemical development.